Cas no 1221818-08-1 (Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate)

• Product Name: Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate
• CAS No: 1221818-08-1
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD15071621
• CID: 2854327
• PubChem ID: 49761034
• Update Time: 2025-11-01

Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate
• 2,6-DIAZASPIRO[4.5]DECANE-6-CARBOXYLIC ACID, 1-OXO-, 1,1-DIMETHYLETHYL ESTER
• AK204303
• CS-0028390
• tert-butyl1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate
• 1221818-08-1
• MFCD15071621
• SY122019
• WYB81808
• DS-10358
• SCHEMBL19852919
• AKOS027254056
• 6-Boc-2,6-diazaspiro[4.5]decan-1-one
• I10519
• DTXSID70678311
• DB-084733
• 6-Boc-1-oxo-2,6-diazaspiro[4.5]decane
• Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate

• MDL： MFCD15071621
• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-9-5-4-6-13(15)7-8-14-10(13)16/h4-9H2,1-3H3,(H,14,16)
• InChI Key： DFRNFZFTUWABTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC21C(NCC2)=O)=O

Computed Properties

• Exact Mass: 254.163
• Monoisotopic Mass: 254.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 424.9±28.0°C at 760 mmHg

Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate

Professional Introduction to Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No: 1221818-08-1)

Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 1221818-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by a unique arrangement of nitrogen and oxygen heterocycles, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate molecular architecture, featuring a tert-butyl ester moiety and a 1-oxo functional group within a spiro[4.5]decane core, makes it an intriguing candidate for further exploration in drug discovery and synthetic chemistry.

The spirocyclic framework of this compound offers distinct advantages in terms of metabolic stability and binding affinity, which are critical factors in pharmaceutical design. Spiro compounds are known for their rigid three-dimensional structures, which can enhance interactions with biological targets such as enzymes and receptors. In recent years, spirocyclic derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders and infectious diseases. The presence of two nitrogen atoms in the 2,6-diazaspiro[4.5]decane core further enhances its pharmacological relevance, as nitrogen-containing heterocycles are frequently found in biologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate as a versatile intermediate in the synthesis of more complex pharmacophores. The tert-butyl ester group at the 6-position provides a stable handle for further functionalization via hydrolysis or transesterification reactions, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable building block in the design of novel therapeutic agents.

The 1-oxo functionality serves as an important pharmacophoric element, contributing to the compound's reactivity and potential biological activity. Oxoketones are well-documented motifs in medicinal chemistry, often exhibiting significant interactions with biological targets due to their electrophilic nature. The spirocyclic arrangement ensures that these reactive sites are optimally positioned for interaction with biological systems, making this compound a promising candidate for further investigation.

Current research in the field of spirocyclic compounds has revealed novel mechanisms of action that may be relevant to Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate. For instance, studies have demonstrated that certain spirocyclic derivatives can modulate enzyme activity by inducing conformational changes in their binding pockets. This capability is particularly valuable in the development of drugs targeting enzymes involved in disease pathways such as kinases and proteases. The unique structural features of this compound may enable it to interact with such targets in a manner that conventional small molecules cannot.

The synthesis of Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate represents a significant achievement in organic synthesis, showcasing the ability to construct complex spirocyclic frameworks with high precision. Modern synthetic methodologies have enabled chemists to access such structures more efficiently than ever before, opening up new avenues for drug discovery. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly instrumental in achieving the desired stereochemical purity and yield.

In conclusion, Tert-butyl 1-oxo-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No: 1221818-08-1) is a structurally unique and pharmacologically relevant compound with significant potential in pharmaceutical research. Its spirocyclic core, combined with functional groups such as the tert-butyl ester and 1-oxo moieties, makes it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug discovery and synthetic chemistry.